(E)-N-(2-(dimethylamino)ethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide hydrochloride

• IUPAC Name: (E)-N-[2-(dimethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)-3-thiophen-2-ylprop-2-enamide;hydrochloride
• InChI: InChI=1S/C19H21N3O2S2.ClH/c1-21(2)10-11-22(18(23)9-7-15-5-4-12-25-15)19-20-16-8-6-14(24-3)13-17(16)26-19;/h4-9,12-13H,10-11H2,1-3H3;1H/b9-7+
• InChI Key: YYXSABAQMIJUED-BXTVWIJMSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(S1)C=C(C=C2)OC)C(=O)C=CC3=CC=CS3.Cl
• Isomeric SMILES: CN(C)CCN(C1=NC2=C(S1)C=C(C=C2)OC)C(=O)/C=C/C3=CC=CS3.Cl
• Molecular Formula: C19H22ClN3O2S2
• Molecular Weight: 424.0 g/mol
• CAS No.: 1052531-75-5

Description

(E)-N-(2-(dimethylamino)ethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide hydrochloride is a useful research compound. Its molecular formula is C19H22ClN3O2S2 and its molecular weight is 423.97. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Reactivity

• Research has explored the chemical behavior of similar compounds, detailing reactions with various nitrogen nucleophiles to produce a range of heterocyclic derivatives. This includes the synthesis of isoxazoles, pyrazoles, pyrimidines, and other bridgehead nitrogen heterocycles, indicating the versatility of such compounds in synthesizing novel heterocyclic structures with potential pharmacological applications S. Bondock, Abd El-Gaber Tarhoni, A. Fadda, 2011.

Heterocyclic Compound Synthesis

• The synthesis of new 3-heterocyclic quinolinones using related compounds has been reported, highlighting the potential for creating novel molecules with unique biological activities. This research demonstrates the use of such compounds in the synthesis of heterocycles, which are crucial in the development of new therapeutic agents M. Abass, Hany M.Hassanien, Mohamed M.Atta-Allah, 2013.

Polymer Science Applications

• In polymer science, derivatives of acrylamide, similar to the query compound, have been utilized for the selective recognition and transfer of hydrophilic compounds from aqueous solutions to organic media. This application is particularly relevant in the design of smart materials and sensors H. Sawada et al., 2000.

Mechanism of Action

Target of Action

The primary target of the compound (E)-N-(2-(dimethylamino)ethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide hydrochloride is mercury (II) ions in water . This compound has been synthesized and used as a chemosensor for the rapid and selective detection of these ions .

Mode of Action

The this compound interacts with mercury (II) ions in water, forming a 2:1 coordination complex . This interaction causes a bathochromic shift of the chemosensor’s UV absorption peak from 540 to 585 nm and turns on a highly selective fluorescence emission at 425 nm .

Biochemical Pathways

The interaction between the this compound and mercury (II) ions affects the biochemical pathways related to the detection of mercury (II) ions in water . The formation of the coordination complex alters the optical properties of the compound, enabling it to be used as a chemosensor .

Pharmacokinetics

Its ability to form a coordination complex with mercury (ii) ions suggests that it may have good bioavailability in aqueous environments .

Result of Action

The result of the action of this compound is the formation of a coordination complex with mercury (II) ions . This complex formation leads to a change in the optical properties of the compound, enabling it to function as a chemosensor for the detection of mercury (II) ions in water .

Action Environment

The action of this compound is influenced by the presence of mercury (II) ions in the environment . The compound’s efficacy as a chemosensor is dependent on the concentration of these ions in the water .

Safety and Hazards

Understanding the safety and hazards associated with a compound is crucial for its safe handling and use. Unfortunately, the specific safety and hazard information for the requested compound is not available in the search results.